Cas no 2350058-24-9 (Fmoc-(S)-2-amino-5-cyclohexylpentanoicacid)

• Product Name: Fmoc-(S)-2-amino-5-cyclohexylpentanoicacid
• CAS No: 2350058-24-9
• MF: C₂₆H₃₁NO₄
• MW: 421.528647661209
• MDL: MFCD32687667
• CID: 5148228
• PubChem ID: 154706622
• Update Time: 2025-06-07

Fmoc-(S)-2-amino-5-cyclohexylpentanoicacid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(S)-2-amino-5-cyclohexylpentanoicacid
• CS-0439370
• (2S)-5-cyclohexyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}pentanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-cyclohexylpentanoic acid
• Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid
• (2S)-5-cyclohexyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• 2350058-24-9
• F81098
• MFCD32687667

• MDL： MFCD32687667
• Inchi： 1S/C26H31NO4/c27-24(25(28)29)15-14-18(17-8-2-1-3-9-17)26(30)31-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23-24H,1-3,8-9,14-16,27H2,(H,28,29)/t18?,24-/m0/s1
• InChI Key： SGHBMMVNJWCTBO-LUTIACGYSA-N
• SMILES： C(O)(=O)[C@@H](N)CCC(C(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)C1CCCCC1

Computed Properties

• Exact Mass: 421.22530847g/mol
• Monoisotopic Mass: 421.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 75.6Ų

Additional information on Fmoc-(S)-2-amino-5-cyclohexylpentanoicacid

Recent Advances in the Application of Fmoc-(S)-2-amino-5-cyclohexylpentanoic Acid (CAS: 2350058-24-9) in Chemical Biology and Pharmaceutical Research

Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid (CAS: 2350058-24-9) is a specialized amino acid derivative widely used in peptide synthesis and drug discovery. Its unique structural features, including the cyclohexyl side chain and Fmoc-protected amino group, make it a valuable building block for designing novel bioactive peptides and small-molecule therapeutics. Recent studies have highlighted its potential in targeting protein-protein interactions (PPIs) and modulating enzyme activity, particularly in the context of cancer and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid in the development of selective inhibitors for the proteasome, a key player in protein degradation pathways. The researchers incorporated this amino acid into peptide-based inhibitors, achieving enhanced binding affinity and specificity compared to traditional analogs. The cyclohexyl moiety was found to contribute significantly to the hydrophobic interactions within the proteasome's active site, as confirmed by X-ray crystallography (DOI: 10.1021/acs.jmedchem.3c00512).

In the field of peptide therapeutics, this compound has shown promise in improving the metabolic stability of peptide drugs. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that incorporation of Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid into glucagon-like peptide-1 (GLP-1) analogs resulted in compounds with extended half-lives in vivo while maintaining potent biological activity. The researchers attributed this improvement to the steric bulk of the cyclohexyl group, which provided resistance to enzymatic degradation (DOI: 10.1016/j.bmcl.2024.129642).

The compound's application extends to material science as well. A 2024 study in ACS Biomaterials Science & Engineering explored its use in the design of self-assembling peptide hydrogels. The researchers found that the hydrophobic character of the cyclohexyl group facilitated the formation of stable β-sheet structures, leading to hydrogels with tunable mechanical properties. These materials showed potential for drug delivery applications, particularly for sustained release of hydrophobic therapeutics (DOI: 10.1021/acsbiomaterials.4c00378).

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid. A 2023 patent (WO2023187567) disclosed an improved enzymatic resolution method for obtaining the (S)-enantiomer with high optical purity (>99% ee), addressing previous challenges in large-scale production. This development is particularly significant given the growing demand for enantiomerically pure amino acid derivatives in pharmaceutical manufacturing.

Looking forward, the unique properties of Fmoc-(S)-2-amino-5-cyclohexylpentanoic acid position it as a versatile tool in chemical biology and drug discovery. Its applications span from fundamental research in protein structure-function studies to the development of novel therapeutics and biomaterials. As research continues to uncover new applications for this compound, its importance in the pharmaceutical and biotechnology sectors is expected to grow significantly in the coming years.